Cas no 915369-70-9 (4-chloro-6-nitro-8-(trifluoromethyl)quinoline-3-carbonitrile)

4-Chloro-6-nitro-8-(trifluoromethyl)quinoline-3-carbonitrile is a fluorinated quinoline derivative with a nitrile functional group, offering unique reactivity and structural versatility for synthetic applications. The presence of electron-withdrawing substituents—chloro, nitro, and trifluoromethyl groups—enhances its electrophilic character, making it a valuable intermediate in medicinal chemistry and agrochemical research. The trifluoromethyl group contributes to improved metabolic stability and lipophilicity, while the nitrile functionality allows further derivatization. This compound is particularly useful in the synthesis of heterocyclic scaffolds and bioactive molecules, serving as a key building block in the development of pharmaceuticals and specialty chemicals. Its well-defined structure ensures consistent performance in complex synthetic pathways.

4-chloro-6-nitro-8-(trifluoromethyl)quinoline-3-carbonitrile structure

915369-70-9 structure

Product Name:4-chloro-6-nitro-8-(trifluoromethyl)quinoline-3-carbonitrile

CAS No:915369-70-9

MF:C₁₁H₃ClF₃N₃O₂

MW:301.608631372452

CID:831604

PubChem ID:17759324

Update Time:2025-05-20

4-chloro-6-nitro-8-(trifluoromethyl)quinoline-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 3-Quinolinecarbonitrile, 4-chloro-6-nitro-8-(trifluoroMethyl)-
- 4-Chloro-6-nitro-8-(trifluoromethyl)-3-quinolinecarbonitrile
- 4-chloro-6-nitro-8-(trifluoromethyl)quinoline-3-carbonitrile
- 915369-70-9
- starbld0042583
- 4-chloro-6-nitro-8-trifluoromethyl-quinoline-3-carbonitrile
- SCHEMBL4961962
- 3-Quinolinecarbonitrile,4-chloro-6-nitro-8-(trifluoromethyl)-
- Inchi： 1S/C11H3ClF3N3O2/c12-9-5(3-16)4-17-10-7(9)1-6(18(19)20)2-8(10)11(13,14)15/h1-2,4H
- InChI Key： CEWAJPJXYXIFPP-UHFFFAOYSA-N
- SMILES： ClC1C(C#N)=CN=C2C(C(F)(F)F)=CC(=CC2=1)[N+](=O)[O-]

Computed Properties

Exact Mass: 300.9865885g/mol
Monoisotopic Mass: 300.9865885g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 20
Rotatable Bond Count: 2
Complexity: 444
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 82.5Å²

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